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Compound of Interest

Compound Name: 4-Hydroxy-4-phenylcyclohexanone

CAS No.: 51171-73-4

Cat. No.: B1605437 Get Quote

Executive Summary & Chemical Identity
Target Compound: 4-Hydroxy-4-phenylcyclohexanone CAS Registry Number: 51171-73-4

(Note: Distinct from 4-phenylcyclohexanone [CAS 4894-75-1] and 4-(4-

hydroxyphenyl)cyclohexanone [CAS 105640-07-1]). Molecular Formula: C₁₂H₁₄O₂ Molecular

Weight: 190.24 g/mol

Critical Stability Insight: Unlike its analog 4-phenylcyclohexanone, this compound possesses a

tertiary hydroxyl group at the C4 position, geminal to the phenyl ring. This structural feature

creates a "benzylic alcohol" motif that is thermodynamically predisposed to acid-catalyzed

dehydration. The resulting carbocation is resonance-stabilized by the phenyl ring, facilitating

rapid elimination of water to form the conjugated enone impurity.

Core Recommendation: Strictly anhydrous conditions and low-temperature storage (-20°C) are

required to prevent spontaneous dehydration.

Physicochemical Profile & Degradation Mechanisms
The Dehydration Pathway (Primary Failure Mode)
The primary degradation product is 4-phenylcyclohex-3-en-1-one (or its isomer). This reaction

is driven by the formation of a stable conjugated system.
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Mechanism Visualization
The following diagram illustrates the acid-catalyzed pathway that occurs if the compound is

exposed to trace moisture or acidic surfaces (e.g., silica gel).
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Caption: Figure 1. The acid-catalyzed dehydration pathway.[1] The tertiary benzylic carbocation

intermediate drives the rapid formation of the enone impurity.

Stability Data Summary
Parameter Stability Status Risk Factor

Thermal Low

Dehydration accelerates

>40°C. Melting often coincides

with decomposition.

Hydrolytic Moderate

Stable in neutral water, but

trace acid catalyzes rapid

degradation.

Oxidative Moderate

The ketone moiety is stable,

but the phenyl ring is

susceptible to radical oxidation

over long periods.

Photolytic Unknown/Risk

Conjugated impurities (if

present) absorb UV strongly;

store in amber glass.

Storage & Handling Protocols
Environmental Control
To maintain purity >98% over 12 months, the following "Cold Chain" protocol is mandatory.
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Temperature: Store at -20°C ± 5°C.

Reasoning: Arrhenius kinetics dictate that lowering the temperature from ambient (25°C)

to -20°C reduces the rate of spontaneous elimination by approximately 20-30 fold.

Atmosphere: Blanket with dry Argon or Nitrogen.

Reasoning: Prevents atmospheric moisture absorption. The compound is hygroscopic;

absorbed water acts as a proton shuttle, catalyzing the dehydration described in Fig 1.

Container: Amber borosilicate glass with a PTFE-lined screw cap.

Avoid: Do not store in standard polyethylene (PE) bags for long periods, as moisture

permeability is too high.

Handling Workflow
The following workflow ensures the "Chain of Custody" for chemical stability.
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Caption: Figure 2. Recommended handling workflow to minimize moisture exposure and

thermal cycling.

Analytical Monitoring (Self-Validating System)
Standard purity assays (e.g., simple titration) are insufficient because they may not distinguish

the starting material from the dehydration product. Reverse-Phase HPLC is the required

method for validation.

HPLC Method Parameters
This method separates the polar tertiary alcohol from the non-polar conjugated enone.

Column: C18 (e.g., Phenomenex Luna or Agilent Zorbax), 5 µm, 150 x 4.6 mm.
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Mobile Phase A: Water + 0.1% Ammonium Acetate (Neutral pH is critical; acidic buffers

cause on-column degradation).

Mobile Phase B: Acetonitrile.[2][3]

Gradient: 10% B to 90% B over 15 minutes.

Flow Rate: 1.0 mL/min.[2]

Detection: Diode Array Detector (DAD).[4]

210 nm: Detects the target 4-Hydroxy-4-phenylcyclohexanone (weak chromophore).

254 nm: Specific for the impurity (4-phenylcyclohex-3-enone), which has high absorbance

due to conjugation.

Interpretation
Retention Time (RT): The target alcohol will elute earlier (more polar) than the enone

impurity.

Acceptance Criteria:

Purity (Area %): ≥ 98.0%

Enone Impurity: ≤ 0.5%[2]

Water Content (Karl Fischer): ≤ 0.5% w/w
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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